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Compound of Interest

Compound Name: RM-5 Mixture(AOCS)

Cat. No.: B1164798 Get Quote

Subject: Safety, Composition, and Analytical Application of Fatty Acid Methyl Ester (FAME)

Standard RM-5. Methodology Compliance: AOCS Official Method Ce 1-62 / Ce 1h-05.

Technical Profile & Composition
Identity: AOCS RM-5 is a primary reference material consisting of a specific mixture of Fatty

Acid Methyl Esters (FAMEs). It is engineered to mimic the fatty acid profile of Corn,

Cottonseed, and Soybean oils.

Primary Function:

Calibration: Establishment of retention times (RT) and response factors (RF) for Gas

Chromatography (GC-FID/GC-MS).

System Suitability: Validation of column resolution between critical pairs (specifically cis-9-

Oleic and cis-9,12-Linoleic acid).

Chemical Composition (Typical)
The mixture is gravimetrically prepared.[1][2] While lot-specific Certificates of Analysis (CoA)

take precedence, the standard profile is defined as follows:
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Component
Common
Name

Carbon
Number

Typical Conc.
(wt%)

CAS Number

Methyl Palmitate Palmitic Acid ME C16:0 10.0 - 11.0% 112-39-0

Methyl Stearate Stearic Acid ME C18:0 2.0 - 3.0% 112-61-8

Methyl Oleate Oleic Acid ME C18:1 (cis-9) 20.0 - 30.0% 112-62-9

Methyl Linoleate Linoleic Acid ME
C18:2 (cis-9,

[1]12)
50.0 - 60.0% 112-63-0

Methyl

Linolenate

Linolenic Acid

ME

C18:3 (cis-

9,12,15)
< 2.0% 301-00-8

Critical Note on Variability: Unlike single-component standards, RM-5 is a matrix mimic. The

exact ratios may vary slightly between vendors (e.g., Supelco vs. Matreya) to better match

specific harvest years of the target vegetable oils. Always reference the specific Lot Number

CoA for quantitative calculations.

Hazard Identification & Safety Dynamics (SDS
Synthesis)
While FAMEs are often considered "safer" than their solvent carriers, they present specific

biochemical and physical risks in a laboratory setting.

Risk Assessment Matrix
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Hazard Class Signal Code
Description &
Mechanism

Skin Irritation Warning H315

Lipophilic nature

allows penetration of

the stratum corneum,

causing dermatitis

upon repeated

exposure.

Eye Irritation Warning H319

Direct contact causes

reversible eye

damage; methyl

esters act as

surfactants on the

corneal surface.

Aquatic Toxicity Warning H411

Toxic to aquatic life

with long-lasting

effects.

Bioaccumulation

potential in aquatic

organisms is

moderate (Log Kow >

3).

Flammability Warning H227

Combustible liquid.

Flash point >110°C,

but high surface area

spills (e.g., on rags)

can auto-oxidize and

ignite.

Handling & Storage Protocols (The "Why" behind the
"What")
1. Oxidation Prevention (The Invisible Hazard): Polyunsaturated components (C18:2, C18:3)

are highly susceptible to autoxidation, which forms hydroperoxides. This degrades the
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standard, leading to:

Ghost Peaks: Appearance of shorter-chain aldehydes/ketones in chromatograms.

Quantitation Errors: Reduction in the C18:2 area count.

Protocol: Always purge the vial headspace with Nitrogen (N₂) or Argon (Ar) immediately after

use. Store at -20°C.

2. Thermal Hysteresis: FAME mixtures can stratify when frozen.

Protocol: Allow the ampoule/vial to reach room temperature (20-25°C) naturally. Vortex

vigorously for 30 seconds before withdrawing a sample to ensure homogeneity.

Analytical Application: The Self-Validating Workflow
To ensure scientific integrity, the use of RM-5 must follow a logic-gated workflow.

A. Column Selection
For the separation of the C18 isomers present in RM-5, a high-polarity cyanopropyl-phase

capillary column is required.

Recommended: SP-2560, CP-Sil 88, or BPX70 (100m x 0.25mm x 0.2µm).

Reasoning: Non-polar columns (e.g., DB-5) cannot sufficiently resolve C18:1, C18:2, and

C18:3, leading to co-elution and integration errors.

B. System Suitability Test (SST)
Before running unknown samples, inject RM-5 to validate the system. Calculate the Resolution

(Rs) between Methyl Oleate (C18:1) and Methyl Linoleate (C18:2).[1]

Acceptance Criteria:

(Baseline resolution).

Failure Mode: If
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, the column may be overloaded (reduce split ratio) or degraded (trim guard column).

C. Workflow Visualization
The following diagram illustrates the logical flow from storage to data validation.
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Figure 1: Analytical workflow for AOCS RM-5, emphasizing the critical System Suitability Test

(SST) checkpoint.

Emergency Response Protocols
In the event of exposure or accident, immediate action mitigates long-term risk.

Skin Contact:

Action: Wash with soap and copious water. FAMEs are lipophilic; water alone is

ineffective.

Note: Do not use organic solvents (acetone/ethanol) to clean skin, as they increase

transdermal absorption.

Spill Cleanup:

Action: Absorb with inert material (vermiculite/sand).

Critical: Place used rags/absorbents in a sealed metal container filled with water.[3]

Unsaturated fatty esters (C18:2, C18:[1]3) can generate heat via oxidation, posing a

spontaneous combustion risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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